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Compound of Interest

Compound Name: SHP2 inhibitor LY6

Cat. No.: B11934237

Essential Safety and Handling of SHP2 Inhibitor
LY6

For researchers, scientists, and drug development professionals, the safe handling of potent
small molecule inhibitors like SHP2 inhibitor LY6 is paramount. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans, to ensure
the well-being of laboratory personnel and the integrity of research.

Compound Details:

Property Value Source
Synonyms LY6 [1][2]
CAS Number 2296718-09-5 [21[31[4]
Molecular Formula C30H27CI2N304 [31[4]
IC50 9.8 uM for SHP2 [1][20[3]

Solid Powder: -20°C for 12

months, 4°C for 6 months. In
Storage [4]

Solvent: -80°C for 6 months,

-20°C for 6 months.
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Personal Protective Equipment (PPE)

Given that SHP2 inhibitor LY6 is a potent small molecule inhibitor, it should be handled with
the same precautions as other hazardous drugs or antineoplastic agents. The primary routes of
exposure are inhalation of dust or aerosols, skin absorption, and ingestion.[5][6] Therefore, a
comprehensive PPE strategy is crucial.

Recommended PPE:

PPE Component Specification Rationale

Provides maximum protection

against chemical permeation.

el Double chemotherapy-rated The outer glove should be
oves
gloves (e.g., nitrile) removed and disposed of
immediately after handling the
compound.[7][8]
Disposable, solid-front, low- ) )
N o Protects skin and clothing from
Gown permeability fabric with long

, - contamination.[7]
sleeves and tight-fitting cuffs

) Safety goggles or a full-face Protects against splashes and
Eye Protection )
shield aerosols.[8]

Recommended when handling
the solid compound outside of

N ) a containment device to

) ) NIOSH-certified respirator ) )
Respiratory Protection ( NO5) prevent inhalation of powder. A
e.g.,

d full respiratory program,

including fit-testing, is required.

[5]19]

Handling and Operational Plan

Preparation and Handling Workflow:

All handling of SHP2 inhibitor LY6, especially the initial weighing and reconstitution of the solid
powder, should be performed in a designated containment device to minimize exposure.
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e Preparation:

o Work within a certified Class Il Biosafety Cabinet (BSC) or a powder containment hood.[5]

o Before starting, assemble all necessary materials, including the compound, solvent,
pipettes, and waste containers.

o Don the appropriate PPE as outlined in the table above.

e Weighing and Reconstitution:

o Carefully weigh the desired amount of the solid compound.

o Add the appropriate solvent (e.g., DMSO) to the vial to create a stock solution.[4]

o Ensure the vial is securely capped and vortexed to fully dissolve the compound.

e Use in Experiments:

o When diluting the stock solution for experiments, continue to work within a containment
device.

o Use Luer-Lok syringes to prevent accidental needle detachment.[8]

Workflow for Handling SHP2 Inhibitor LY6
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Caption: Workflow for the safe handling of SHP2 inhibitor LYG6.

Disposal Plan
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Proper disposal of SHP2 inhibitor LY6 and all contaminated materials is critical to prevent
environmental contamination and accidental exposure.

o Contaminated Sharps: Needles and syringes that have come into contact with the compound
should be disposed of in a designated sharps container for hazardous chemical waste.[8] If
the syringe contains residual drug, it must be disposed of as bulk hazardous chemical waste,
not in a standard sharps container.[8]

o Contaminated Consumables: All disposable items such as gloves, gowns, and pipette tips
that are contaminated with the inhibitor should be placed in a clearly labeled, sealed
hazardous waste bag.[6]

o Bulk Waste: Unused or expired compound, as well as concentrated solutions, must be
disposed of as hazardous chemical waste in accordance with institutional and local
regulations. Do not mix this waste with other chemical waste streams.[8]

By adhering to these guidelines, researchers can safely handle SHP2 inhibitor LY6,
minimizing personal risk and ensuring a safe laboratory environment. Always consult your
institution's specific safety protocols and the available safety data for any chemical you are
working with.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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